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Abstract
This technical guide provides a comprehensive overview of N-(2,2-
dimethoxyethyl)cyclohexanamine, a secondary amine with potential applications in organic

synthesis and medicinal chemistry. Due to the limited availability of published research on this

specific compound, this document focuses on its physicochemical properties, a detailed

representative synthetic protocol, and speculative yet plausible research applications based on

the known utility of related cyclohexylamine derivatives. All quantitative data is presented in a

structured format, and a detailed experimental workflow for its synthesis is provided,

accompanied by a Graphviz visualization. This guide is intended for researchers, scientists,

and drug development professionals interested in the potential utility of this and related

molecules.

Introduction
N-(2,2-dimethoxyethyl)cyclohexanamine is an organic compound featuring a

cyclohexylamine moiety N-substituted with a dimethoxyethyl group. While extensive biological

studies on this specific molecule have not been reported in the scientific literature, its structural

components—a reactive secondary amine and a protected aldehyde functionality (in the form

of the dimethyl acetal)—make it a potentially valuable building block in synthetic chemistry.[1]

Cyclohexylamine and its derivatives are known to be important intermediates in the synthesis

of pharmaceuticals, agrochemicals, and other specialty chemicals.[2][3] This guide aims to
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consolidate the available information on N-(2,2-dimethoxyethyl)cyclohexanamine and to

provide a foundational understanding for its potential applications.

Physicochemical Properties
The following table summarizes the key physicochemical properties of N-(2,2-
dimethoxyethyl)cyclohexanamine. This data has been compiled from chemical supplier

databases and computational predictions.

Property Value Source(s)

CAS Number 99863-45-3 BOC Sciences

Molecular Formula C₁₀H₂₁NO₂ BOC Sciences

Molecular Weight 187.28 g/mol BOC Sciences

IUPAC Name

N-(2,2-

dimethoxyethyl)cyclohexanami

ne

BOC Sciences

Synonyms

Cyclohexyl-(2,2-dimethoxy-

ethyl)-amine, N-(2,2-

Dimethoxyethyl)cyclohexylami

ne

BOC Sciences

Boiling Point 243.7 ± 20.0 °C at 760 mmHg BOC Sciences

Density 1.0 ± 0.1 g/cm³ BOC Sciences

Purity ≥95% BOC Sciences

InChI

InChI=1S/C10H21NO2/c1-12-

10(13-2)8-11-9-6-4-3-5-7-9/h9-

11H,3-8H2,1-2H3

BOC Sciences

InChI Key
QSACEZXJVIGRJC-

UHFFFAOYSA-N
BOC Sciences

Canonical SMILES COC(CNC1CCCCC1)OC BOC Sciences

Note: Some properties are predicted and may vary from experimentally determined values.
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Synthesis
A common and efficient method for the synthesis of N-substituted cyclohexylamines is

reductive amination.[4][5] This process involves the reaction of a ketone (in this case,

cyclohexanone) with an amine (2,2-dimethoxyethanamine) to form an imine intermediate,

which is then reduced in situ to the desired secondary amine.

Experimental Workflow: Synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine
The following diagram illustrates the workflow for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine via reductive amination.
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Caption: Synthetic workflow for N-(2,2-dimethoxyethyl)cyclohexanamine.
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Detailed Experimental Protocol
The following is a representative protocol for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine based on general reductive amination procedures.[4][6]

Materials:

Cyclohexanone (1.0 eq)

2,2-Dimethoxyethanamine (1.0 eq)

Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

Dichloromethane (DCM), anhydrous

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Appropriate solvent system for chromatography (e.g., ethyl acetate/hexanes with

triethylamine)

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add cyclohexanone (1.0 eq) and anhydrous dichloromethane.
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Amine Addition: Add 2,2-dimethoxyethanamine (1.0 eq) to the solution at room temperature

with stirring.

Imine Formation: Allow the mixture to stir at room temperature for 1-2 hours to facilitate the

formation of the imine intermediate.

Reduction: In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction

mixture. Caution: The reaction may be exothermic.

Reaction Monitoring: Stir the reaction mixture at room temperature overnight (12-16 hours).

The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup:

Carefully quench the reaction by the slow addition of saturated sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane (2x).

Combine the organic layers and wash with brine.

Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: Purify the resulting crude oil by flash column chromatography on silica gel using

an appropriate eluent system to afford the pure N-(2,2-dimethoxyethyl)cyclohexanamine.

Characterization: Confirm the identity and purity of the final product using standard analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Potential Research Applications (Speculative)
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While no specific applications for N-(2,2-dimethoxyethyl)cyclohexanamine have been

documented, its structure suggests several potential areas of research.[1]

Organic Synthesis
Precursor to Complex Amines: The secondary amine functionality allows for further

elaboration through reactions such as alkylation, acylation, and arylation to generate more

complex molecular scaffolds.[1]

Protected Aldehyde Synthon: The 2,2-dimethoxyethyl group is a stable protecting group for

an aldehyde.[7][8] Deprotection under acidic conditions would unmask the aldehyde, which

can then participate in a variety of subsequent reactions (e.g., Wittig reaction, further

reductive aminations, etc.). This dual functionality makes it a useful building block for

bifunctional molecules.

The logical relationship for its use as a synthetic intermediate is outlined below.
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Caption: Potential synthetic pathways using the subject compound.
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Medicinal Chemistry
Scaffold for Drug Discovery: The cyclohexylamine moiety is present in a number of

biologically active compounds, including pharmaceuticals with analgesic, mucolytic, and

bronchodilator activities.[3] Arylcyclohexylamines, a related class, are known for their activity

on the N-methyl-D-aspartate (NMDA) receptor.[9] N-(2,2-
dimethoxyethyl)cyclohexanamine could serve as a starting point for the synthesis of novel

derivatives to be screened for various biological activities.

Fragment-Based Drug Design: This molecule could be considered a fragment for use in

fragment-based drug discovery campaigns, where small molecules are screened for binding

to biological targets and then elaborated into more potent leads.

Conclusion
N-(2,2-dimethoxyethyl)cyclohexanamine is a chemical for which there is a notable absence

of in-depth biological studies in the public domain. However, its chemical structure, possessing

a reactive secondary amine and a protected aldehyde, suggests its potential as a valuable

intermediate in organic synthesis. This guide provides the known physicochemical properties

and a detailed, representative synthetic protocol to facilitate its preparation and use in a

laboratory setting. The speculative applications in organic synthesis and medicinal chemistry

are based on the established roles of its constituent functional groups and the broader class of

cyclohexylamine derivatives. Further research into the reactivity and potential biological activity

of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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